
A Researcher's Guide to ONO-3805: Evaluating
and Comparing Commercial Sources

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

For researchers and drug development professionals, sourcing high-quality chemical

compounds is a critical first step in ensuring the reliability and reproducibility of experimental

results. ONO-3805, a non-steroidal inhibitor of 5α-reductase, is a valuable tool for studies

involving androgen metabolism and related pathologies. This guide provides a framework for

comparing ONO-3805 from various chemical suppliers, offering insights into its mechanism of

action and standardized protocols for in-house quality assessment.

Understanding ONO-3805 and its Mechanism of
Action
ONO-3805 is a potent inhibitor of 5α-reductase, the enzyme responsible for the conversion of

testosterone to the more potent androgen, dihydrotestosterone (DHT). By blocking this

conversion, ONO-3805 serves as a valuable pharmacological tool for investigating the

physiological and pathological roles of DHT in various tissues. Its non-steroidal nature makes it

a distinct compound for studying androgen-dependent processes.

The primary signaling pathway influenced by ONO-3805 is the androgen signaling cascade. By

reducing the levels of DHT, ONO-3805 effectively dampens the activation of the androgen

receptor by its most potent ligand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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